Cas no 1852419-43-2 (Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 1852419-43-2
• MF: C₈H₆BrNaO₄S
• MW: 301.089611530304
• CID: 5717102
• PubChem ID: 130538021
• Update Time: 2025-10-29

Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate
• 1852419-43-2
• EN300-722940
• Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C8H7BrO4S.Na/c1-13-8(10)5-2-3-6(9)7(4-5)14(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： WAGDQZUURHZFDQ-UHFFFAOYSA-M
• SMILES： BrC1C=CC(C(=O)OC)=CC=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 299.90679g/mol
• Monoisotopic Mass: 299.90679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate

Introduction to Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 1852419-43-2)

Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 1852419-43-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromine and ester functional groups makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The molecular formula of Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate is C₇H₅BrO₄Na, reflecting its composition of carbon, hydrogen, bromine, oxygen, and sodium. The sulfinate group at the para position relative to the bromine atom introduces a high degree of reactivity, enabling various transformations that are pivotal in drug development. This reactivity has been leveraged in recent studies to explore novel synthetic pathways and to develop innovative therapeutic agents.

In recent years, the demand for high-quality intermediates like Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate has surged due to advancements in drug discovery technologies. The compound's ability to undergo selective functionalization has made it an indispensable tool in the synthesis of small-molecule drugs targeting various diseases. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism, showcasing its potential in oncology research.

The synthesis of Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate typically involves multi-step reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent modifications. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible to academic and industrial researchers.

One of the most compelling applications of Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate lies in its role as a precursor for heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs exhibiting significant biological activity due to their cyclic structures. By serving as a key intermediate, this compound facilitates the construction of complex heterocyclic frameworks that are essential for developing new therapeutic agents.

The sulfinate group in Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate also plays a crucial role in modulating the electronic properties of the molecule. This feature has been exploited in studies aimed at developing advanced materials with tailored electronic characteristics. Such materials are increasingly relevant in fields like organic electronics and photovoltaics, where precise control over molecular architecture is essential for optimal performance.

In conclusion, Sodium 2-bromo-5-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 1852419-43-2) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is expected to grow even further.